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Compound of Interest

Compound Name: Phenyltin trichloride

Cat. No.: B074287 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties, safe

handling, and experimental considerations for phenyltin trichloride. The information is

intended to support laboratory research and development activities by providing concise data

and clear procedural guidance.

Physical and Chemical Properties
Phenyltin trichloride is a colorless to pale yellow liquid with a pungent odor. It is a dense,

moisture-sensitive organotin compound. Key physical and chemical properties are summarized

in the tables below for easy reference.

General Properties
Property Value Reference(s)

Chemical Formula C₆H₅Cl₃Sn [1][2]

Molecular Weight 302.17 g/mol [2][3]

Appearance Colorless, clear liquid [1][2]

Odor Pungent [1]

CAS Number 1124-19-2 [1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b074287?utm_src=pdf-interest
https://www.benchchem.com/product/b074287?utm_src=pdf-body
https://www.benchchem.com/product/b074287?utm_src=pdf-body
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://www.researchgate.net/figure/Schematic-of-Stille-coupling-reaction-using-Pd-0-as-catalyst_fig1_336532761
https://www.researchgate.net/figure/Schematic-of-Stille-coupling-reaction-using-Pd-0-as-catalyst_fig1_336532761
https://www.fishersci.com/store/msds?partNumber=AA7115706&productDescription=PHENYLTIN+TRICHLORIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://www.researchgate.net/figure/Schematic-of-Stille-coupling-reaction-using-Pd-0-as-catalyst_fig1_336532761
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://www.researchgate.net/figure/Schematic-of-Stille-coupling-reaction-using-Pd-0-as-catalyst_fig1_336532761
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermal and Physical Data
Property Value Reference(s)

Melting Point -31 °C [1][3]

Boiling Point 142-143 °C at 25 mmHg [1][4]

Density 1.839 g/mL at 25 °C [4]

Flash Point >110 °C (>230 °F) [4]

Refractive Index (n20/D) 1.585 [4]

Solubility
Phenyltin trichloride reacts with water and is slightly soluble in some organic solvents.[1][3]

Quantitative solubility data is not widely available.

Solvent Solubility Reference(s)

Water Reacts [1][3]

Chloroform Slightly soluble [1][3]

Methanol Slightly soluble [1][3]

Safety and Handling
Phenyltin trichloride is a corrosive and toxic compound that requires strict safety protocols. It

can cause severe skin burns and eye damage upon contact.[1][5] Inhalation may be fatal, and

ingestion can cause severe damage to the digestive tract.[6] It is also very toxic to aquatic life.

[2]

Hazard Identification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://www.fishersci.com/store/msds?partNumber=AA7115706&productDescription=PHENYLTIN+TRICHLORIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB0741956_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0741956_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0741956_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0741956_EN.htm
https://www.benchchem.com/product/b074287?utm_src=pdf-body
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://www.fishersci.com/store/msds?partNumber=AA7115706&productDescription=PHENYLTIN+TRICHLORIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://www.fishersci.com/store/msds?partNumber=AA7115706&productDescription=PHENYLTIN+TRICHLORIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://www.fishersci.com/store/msds?partNumber=AA7115706&productDescription=PHENYLTIN+TRICHLORIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://www.fishersci.com/store/msds?partNumber=AA7115706&productDescription=PHENYLTIN+TRICHLORIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b074287?utm_src=pdf-body
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://www2.chemistry.msu.edu/faculty/huang/_SOP/Standard%20Operating%20Procedures%202017.pdf
https://nrochemistry.com/stille-coupling/
https://www.researchgate.net/figure/Schematic-of-Stille-coupling-reaction-using-Pd-0-as-catalyst_fig1_336532761
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Description Reference(s)

Acute Toxicity
Toxic if swallowed, in contact

with skin, or if inhaled.
[2]

Skin Corrosion/Irritation Causes severe skin burns. [1][5]

Eye Damage/Irritation Causes serious eye damage. [1][5]

Environmental Hazard
Very toxic to aquatic life with

long-lasting effects.
[2]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling phenyltin trichloride.

Protection Type Specification Reference(s)

Eye/Face Protection
Chemical safety goggles and a

face shield.
[5][6]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), and a lab

coat.

[5][6]

Respiratory Protection

Use in a chemical fume hood.

If fume hood is not available, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and acid

gases should be used.

[5][6]

Storage and Incompatibility
Proper storage is crucial to maintain the stability of phenyltin trichloride and to prevent

hazardous reactions.
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Condition Requirement Reference(s)

Storage Temperature Store in a cool, dry place. [5][6]

Atmosphere

Store under an inert

atmosphere (e.g., nitrogen or

argon) as it is moisture-

sensitive.

[5][6]

Container
Keep in a tightly closed,

suitable container.
[5][6]

Incompatible Materials
Strong oxidizing agents,

moisture.
[5][6]

Experimental Protocols
The following sections provide generalized procedures for handling phenyltin trichloride in a

laboratory setting. These should be adapted to specific experimental needs and performed in

strict accordance with institutional safety guidelines.

Preparation of a Standard Solution (Example in an
Anhydrous Aprotic Solvent)
This protocol describes the preparation of a stock solution of phenyltin trichloride in a dry,

aprotic solvent (e.g., anhydrous toluene or dichloromethane) under an inert atmosphere.

Materials:

Phenyltin trichloride

Anhydrous solvent (e.g., toluene, dichloromethane)

Schlenk flask or a round-bottom flask with a septum

Gas-tight syringes and needles

Inert gas source (nitrogen or argon) with a manifold
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Analytical balance

Stir bar

Procedure:

Inert Atmosphere Setup: Flame-dry the flask and allow it to cool to room temperature under a

stream of inert gas. Maintain a positive pressure of the inert gas throughout the procedure.

Solvent Transfer: Transfer the desired volume of anhydrous solvent to the flask via a cannula

or a dry syringe.

Analyte Addition: In a glovebox or under a positive flow of inert gas, quickly weigh the

required amount of phenyltin trichloride in a tared, dry vial.

Dissolution: Carefully add the phenyltin trichloride to the solvent in the flask. If weighing

outside a glovebox, this can be done via a powder funnel under a strong flow of inert gas.

Homogenization: Add a stir bar to the flask and stir the solution until the solid is completely

dissolved.

Storage: Store the solution under an inert atmosphere in a tightly sealed container, protected

from light.

General Reaction Setup
This outlines a general procedure for using phenyltin trichloride as a reagent in a moisture-

sensitive reaction, such as a Stille coupling.

Materials:

Reaction flask (e.g., Schlenk flask)

Other reagents and catalyst for the specific reaction

Anhydrous solvent

Inert gas setup

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b074287?utm_src=pdf-body
https://www.benchchem.com/product/b074287?utm_src=pdf-body
https://www.benchchem.com/product/b074287?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stirring and temperature control equipment (e.g., stir plate, heating mantle)

Procedure:

Flask Preparation: Flame-dry the reaction flask and cool it under an inert atmosphere.

Reagent Addition (Solids): Add any solid reagents, such as the catalyst and any salts, to the

flask under a positive pressure of inert gas.

Solvent and Liquid Reagent Addition: Add the anhydrous solvent and any liquid reagents

(that are not phenyltin trichloride) via syringe.

Phenyltin Trichloride Addition: Add the phenyltin trichloride solution (prepared as in 3.1)

or the neat liquid to the reaction mixture via a gas-tight syringe. The addition should be done

dropwise if the reaction is exothermic.

Reaction Conditions: Stir the reaction mixture at the desired temperature for the required

time. Monitor the reaction progress using appropriate analytical techniques (e.g., TLC, GC-

MS).

Work-up and Quenching: Upon completion, cool the reaction to room temperature. Carefully

quench the reaction by slowly adding a suitable quenching agent (e.g., saturated aqueous

ammonium chloride or water) while cooling in an ice bath. The quenching of any unreacted

organotin reagent should be done with caution in a fume hood.

Extraction and Purification: Extract the product with an appropriate organic solvent. The

organic layers are then washed, dried, and concentrated. The crude product can be purified

by techniques such as column chromatography.

Waste Disposal
Waste containing phenyltin trichloride must be treated as hazardous waste.

Liquid Waste: Collect all liquid waste containing phenyltin trichloride in a designated,

labeled, and sealed container.

Solid Waste: Contaminated solid waste (e.g., gloves, filter paper) should be collected in a

separate, clearly labeled hazardous waste container.
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Quenching of Residual Reagent: Small amounts of residual phenyltin trichloride on

glassware can be quenched by rinsing with a solvent like isopropanol, followed by a slow

addition of water. This should be done in a fume hood.

Disposal: All waste must be disposed of through an approved hazardous waste management

service in accordance with local, state, and federal regulations.[5]

Visualizations
Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of phenyltin
trichloride in a laboratory setting.
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Caption: Workflow for the safe handling of phenyltin trichloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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